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Get Quote

The table below summarizes the key chemical characteristics of N-Acetyl-D-cysteine and provides a

standard method for preparing stock solutions [1].

Property Detail / Protocol Step

Chemical Formula C5H9NO3S [1]

Molecular Weight 163.20 g/mol [1]

CAS No. 26117-28-2 [1]

Step 1: Solvent
Selection

Use DMSO to pre-dissolve NAC-D for a master liquid stock solution [1].

Step 2: Solution
Preparation

Sequentially add PEG300, Tween 80, and then ddH2O to the DMSO master

liquid. Ensure the solution is clear at each step before adding the next solvent

[1].

Step 3: Alternative
Preparation

As an alternative to the aqueous solution, the DMSO master liquid can be

added to Corn Oil [1].
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For your experimental design, it is critical to note the fundamental difference between the D- and L- forms,

which goes beyond solubility:

Inability to Boost Glutathione: While N-Acetyl-L-cysteine (NAC-L) is renowned for its role as a
precursor to glutathione (a key cellular antioxidant) [2] [3], N-Acetyl-D-cysteine cannot participate in
glutathione biosynthesis [1].
Shared Antioxidant Property: Both isomers possess a thiol group and can function as direct

reactive oxygen species (ROS) scavengers, though this direct action is kinetically limited [1] [4]. The
primary antioxidant mechanism of NAC-L is now increasingly attributed to its role in
generating hydrogen sulfide (H2S) and subsequent sulfane sulfur species [5] [4]. Whether NAC-

D follows this same metabolic pathway is a key area for experimental verification.

The diagram below illustrates this critical mechanistic difference.

N-Acetyl-L-cysteine (NAC-L)

Deacetylated to L-Cysteine

Precursor for Glutathione (GSH) Metabolized to H₂S & Sulfane Sulfur

Potent Antioxidant & Cytoprotective Effects

N-Acetyl-D-cysteine (NAC-D)

Direct ROS Scavenging
(via thiol group)

Cannot be used for
Glutathione Biosynthesis

Key Experimental Question:
Is it metabolized to H₂S?

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: What is the primary research application of N-Acetyl-D-cysteine? NAC-D is primarily used as a

control compound in experiments to distinguish between the effects of the thiol group (which both isomers
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share) and the specific biochemical roles of the L-form, such as glutathione synthesis and integration into

specific metabolic pathways [1].

Q2: The solution turns cloudy during preparation. What should I do? If the solution becomes cloudy at

any stage, it indicates that the compound is precipitating. You should:

Stop adding the next solvent.

Re-clarify the solution using physical methods such as vortexing, sonication, or a warm water bath
[1].

Ensure the solution is completely clear before proceeding to the next step.

Q3: How should I store N-Acetyl-D-cysteine stock solutions? Always follow the manufacturer's specific

storage recommendations. For long-term stability, it is generally advised to:

Store the lyophilized powder in a cool, dry place.

Aliquot the prepared stock solutions and store them at recommended temperatures (often -20°C or
below) to avoid repeated freeze-thaw cycles [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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